Cas no 61645-49-6 (2(1H)-Azocinone, 3-chloro-5,6,7,8-tetrahydro-)

• Product Name: 2(1H)-Azocinone, 3-chloro-5,6,7,8-tetrahydro-
• CAS No: 61645-49-6
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 471507
• PubChem ID: 71393781
• Update Time: 2025-04-19

2(1H)-Azocinone, 3-chloro-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Azocinone, 3-chloro-5,6,7,8-tetrahydro-
• 7-chloro-2,3,4,5-tetrahydro-1H-azocin-8-one
• DTXSID30815528
• 61645-49-6
• 3-Chloro-5,6,7,8-tetrahydroazocin-2(1H)-one

• Inchi： 1S/C7H10ClNO/c8-6-4-2-1-3-5-9-7(6)10/h4H,1-3,5H2,(H,9,10)
• InChI Key： MABWABDOLJWUNX-UHFFFAOYSA-N
• SMILES： ClC1C(NCCCCC=1)=O

Computed Properties

• Exact Mass: 159.0452
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1